![molecular formula C24H27NO3 B4016989 N-[3-(2-furyl)-4-phenylbutyl]-N-(4-methoxybenzyl)acetamide](/img/structure/B4016989.png)
N-[3-(2-furyl)-4-phenylbutyl]-N-(4-methoxybenzyl)acetamide
Description
Synthesis Analysis
The synthesis of N-[3-(2-furyl)-4-phenylbutyl]-N-(4-methoxybenzyl)acetamide and related compounds involves several key steps, including acetylation, esterification, and ester interchange processes. These methods have been developed to achieve high yields and selectivity for the desired products. For instance, Sakai et al. (2022) discuss the use of p-methoxybenzyl N-acetylcarbamate potassium salt (PM-BENAC-K) and 2,4-dimethoxybenzyl N-acetylcarbamate potassium salt (2,4-DM-BENAC-K) as versatile reagents for N-alkylacetamide synthesis, offering insights into the synthesis strategies for related acetamide compounds (Sakai et al., 2022).
Molecular Structure Analysis
The molecular structure of N-[3-(2-furyl)-4-phenylbutyl]-N-(4-methoxybenzyl)acetamide and its derivatives has been analyzed through various techniques, including X-ray crystallography and NMR spectroscopy. These studies provide detailed information about the conformation, stereochemistry, and intermolecular interactions of the compound. For example, Camerman et al. (2005) reported on the crystal structure of related acetamide derivatives, highlighting the linear and bent conformations of the acetamido moieties and their implications for the compound's chemical behavior (Camerman et al., 2005).
Chemical Reactions and Properties
N-[3-(2-furyl)-4-phenylbutyl]-N-(4-methoxybenzyl)acetamide undergoes various chemical reactions, including hydrolysis, hydrogenation, and functional group transformations. These reactions are crucial for the modification and functionalization of the molecule, enabling its application in different chemical contexts. For instance, the hydrogenation reaction described by Zhang Qun-feng (2008) for converting N-(3-nitro-4-methoxyphenyl)acetamide into N-(3-amino-4-methoxyphenyl)acetamide showcases the type of chemical transformations applicable to similar compounds (Zhang Qun-feng, 2008).
properties
IUPAC Name |
N-[3-(furan-2-yl)-4-phenylbutyl]-N-[(4-methoxyphenyl)methyl]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H27NO3/c1-19(26)25(18-21-10-12-23(27-2)13-11-21)15-14-22(24-9-6-16-28-24)17-20-7-4-3-5-8-20/h3-13,16,22H,14-15,17-18H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AIFUSGRWVHLYES-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N(CCC(CC1=CC=CC=C1)C2=CC=CO2)CC3=CC=C(C=C3)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H27NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[3-(furan-2-yl)-4-phenylbutyl]-N-(4-methoxybenzyl)acetamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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